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Compound of Interest

Compound Name: 2-Methyl-1-octene

Cat. No.: B165369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile

of 2-Methyl-1-octene. The information is intended to support risk assessments and ensure

safe laboratory practices. Due to the limited availability of specific experimental data for this

compound, information from structurally related alkenes is included to provide a more complete

understanding of its potential hazards.

Chemical and Physical Properties
2-Methyl-1-octene is a flammable, colorless liquid. A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Reference

Molecular Formula C9H18 [1]

Molecular Weight 126.24 g/mol [1]

CAS Number 4588-18-5 [1]

Appearance Colorless liquid [2]

Density 0.74 g/cm³ [2]

Melting Point -77.68 °C [2]

Boiling Point 144 °C [2]

Flash Point 32 °C [2]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[2]

Refractive Index 1.4162 [2]

Hazard Identification and Classification
2-Methyl-1-octene is classified as a flammable liquid. The Globally Harmonized System (GHS)

classification is summarized in Table 2.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[3][4]

Signal Word: Warning[3][4]

Precautionary Statements:[1][3]

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P233: Keep container tightly closed.
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P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Toxicological and Ecotoxicological Profile
Specific toxicological and ecotoxicological data for 2-Methyl-1-octene is largely unavailable.[1]

[3] In such cases, it is prudent to handle the substance as potentially hazardous and to infer

potential toxicological pathways from similar molecules.

Metabolism
The in-vivo metabolism of alkenes, such as 2-Methyl-1-octene, is primarily expected to occur

via cytochrome P450-dependent monooxygenases, leading to the formation of epoxides.[5]

These epoxides are reactive intermediates that can be detoxified by epoxide hydrolase or

glutathione S-transferase. The balance between the formation of the reactive epoxide and its

detoxification is a key determinant of the potential toxicity of the parent alkene.[6]

A generalized metabolic pathway for branched alkenes is depicted below.
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Caption: Generalized metabolic pathway of 2-Methyl-1-octene.

Ecotoxicity
There is no available data on the toxicity of 2-Methyl-1-octene to fish, daphnia, or algae.[1][3]

Due to its insolubility in water and volatility, it is expected to have limited bioavailability in

aquatic systems, but spills should be contained to prevent environmental contamination.

Experimental Protocols
Detailed experimental protocols for 2-Methyl-1-octene are not readily available in the public

domain. The following are representative methodologies for key safety-related experiments

based on standard procedures for similar flammable hydrocarbons.

Flammability Testing (Closed-Cup Flash Point)
Objective: To determine the lowest temperature at which the vapors of 2-Methyl-1-octene will

ignite.

Methodology (ASTM D93 - Pensky-Martens Closed Cup Tester):

Pour the sample into the test cup of the Pensky-Martens apparatus to the marked level.

Place the lid on the cup and ensure a tight seal.

Insert the thermometer and ignition source.

Begin heating the sample at a slow, constant rate.

Stir the sample to ensure uniform temperature.
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At specified temperature intervals, apply the test flame by dipping it into the vapor space of

the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a distinct flash.

Record the temperature at which the flash occurs.

Acute Dermal Toxicity (General OECD 402 Guideline)
Objective: To determine the potential for a substance to cause adverse effects when applied to

the skin.

Methodology:

Select a group of healthy young adult laboratory animals (e.g., rabbits or rats).

Clip the fur from the dorsal area of the trunk of the test animals.

Apply a specified dose of 2-Methyl-1-octene to a small area of the clipped skin (e.g., 10% of

the body surface area).

Cover the application site with a porous gauze dressing and non-irritating tape.

Observe the animals for signs of toxicity and skin irritation at regular intervals for up to 14

days.

Record any observed effects, including erythema, edema, and systemic toxicity.

At the end of the observation period, euthanize the animals and perform a gross necropsy.

Safe Handling and Storage
A logical workflow for the safe handling and storage of 2-Methyl-1-octene is essential to

minimize exposure and prevent accidents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b165369?utm_src=pdf-body
https://www.benchchem.com/product/b165369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of
2-Methyl-1-octene

Store in a cool, dry, well-ventilated area
away from ignition sources.

Keep container tightly closed.

Handle in a well-ventilated area
or fume hood.

Wear appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves
- Flame-retardant lab coat

Use non-sparking tools.
Ground and bond containers.

Dispose of waste in accordance with
local, state, and federal regulations.

End of Workflow

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.

Emergency Procedures
In the event of an emergency, a clear and concise response plan is critical.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[3]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Fire Response
The logical flow for responding to a spill or fire involving 2-Methyl-1-octene is outlined below.
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Response Action

Emergency Event
(Spill or Fire)

Evacuate non-essential personnel.

Don appropriate PPE
(SCBA for fire).

Remove all ignition sources.

Contain spill with inert absorbent material
(e.g., sand, earth).

Spill

Use dry chemical, CO2, or
alcohol-resistant foam.

Do NOT use a water jet.

Fire

Collect absorbed material into a
suitable container for disposal.

Decontaminate the area.

Report the incident.

Click to download full resolution via product page

Caption: Logical workflow for emergency spill or fire response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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